Alimta

antifolate pharmacology thymidylate synthase inhibition polyglutamation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H19N5Na2O6
Molecular Weight 471.4 g/mol
Cat. No. B15709062
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Technical Parameters


Basic Identity
Product NameAlimta
Molecular FormulaC20H19N5Na2O6
Molecular Weight471.4 g/mol
Structural Identifiers
InChIInChI=1S/C20H21N5O6.2Na/c21-20-24-16-15(18(29)25-20)12(9-22-16)6-3-10-1-4-11(5-2-10)17(28)23-13(19(30)31)7-8-14(26)27;;/h1-2,4-5,9,13H,3,6-8H2,(H,23,28)(H,26,27)(H,30,31)(H4,21,22,24,25,29);;/q;2*+1/p-2/t13-;;/m0../s1
InChIKeyNYDXNILOWQXUOF-GXKRWWSZSA-L
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / 500 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Pemetrexed (Alimta) Procurement Guide


Pemetrexed (Alimta, LY231514) is a pyrrolopyrimidine-based multi-targeted antifolate antimetabolite that disrupts folate-dependent nucleotide synthesis by inhibiting thymidylate synthase (TS), dihydrofolate reductase (DHFR), and glycinamide ribonucleotide formyltransferase (GARFT) [1]. Unlike classical antifolates such as methotrexate that primarily inhibit DHFR, pemetrexed's polyglutamated metabolites simultaneously block both pyrimidine and purine biosynthetic pathways, with high affinity for the reduced folate carrier (RFC) and folate receptor alpha (α-FR), and exceptional substrate efficiency for folylpolyglutamate synthetase (FPGS; Km=1.6 μM, Vmax/Km=621), enabling rapid intracellular accumulation and prolonged retention of active polyglutamyl congeners [2]. Pemetrexed is approved globally for first-line, maintenance, and second-line treatment of advanced nonsquamous non-small cell lung cancer (NSCLC), and in combination with cisplatin for malignant pleural mesothelioma (MPM) [3].

1 Multi-target folate pathway inhibitor (TS, DHFR, GARFT)
2 Requires FPGS-mediated polyglutamation for full intracellular potency
3 Reported model-response context in nonsquamous NSCLC and mesothelioma research models

Why Pemetrexed Substitution Fails


In-class antifolate substitution is precluded by pemetrexed's fundamentally distinct multi-enzyme targeting profile, histology-dependent efficacy, and cellular pharmacology. Methotrexate inhibits DHFR as its primary target and lacks meaningful TS or GARFT inhibition at clinically relevant concentrations [1]. Raltitrexed is a pure TS inhibitor and is not polyglutamated to the same extent, resulting in different tumor sensitivity spectra [2]. Pemetrexed is the only antifolate to demonstrate histology-driven differential survival—superior to gemcitabine-cisplatin in nonsquamous NSCLC (adenocarcinoma OS: 12.6 vs 10.9 months, HR=0.84; large-cell carcinoma OS: 10.4 vs 6.7 months, HR=0.67) but inferior in squamous histology (OS: 9.4 vs 10.8 months, HR=1.23) [3]. Furthermore, pemetrexed's exceptional FPGS substrate efficiency (Km=1.6 μM, Vmax/Km=621) drives rapid polyglutamation and intracellular drug retention, a property not shared to the same degree by any other clinically approved antifolate [4]. These pharmacological and clinical response differences make simple therapeutic interchange impossible.

Methotrexate Primarily inhibits DHFR; lacks TS and GARFT targeting. Multi-enzyme profile may not transfer.
Raltitrexed Pure TS inhibitor with limited polyglutamation; intracellular retention and activation profile differ significantly.
Squamous cell context Histology-dependent endpoint differences reported; response patterns observed in nonsquamous models may not transfer to squamous-cell models.

Pemetrexed (Alimta) Comparative Evidence


Multi-Target Enzyme Inhibition vs. Methotrexate

Pemetrexed distinguishes itself from the classical antifolate methotrexate through simultaneous inhibition of three folate-dependent enzymes. The pentaglutamate form of pemetrexed inhibits TS with Ki=1.3 nM, DHFR with Ki=7.2 nM, and GARFT with Ki=65 nM, whereas methotrexate primarily inhibits DHFR and does not meaningfully target TS or GARFT at pharmacological concentrations [1]. Crucially, pemetrexed monoglutamate is only a moderate TS inhibitor (Ki=340 nM, recombinant mouse), but upon polyglutamation by FPGS, the pentaglutamate becomes 100-fold more potent (Ki=3.4 nM), representing one of the most potent folate-based TS inhibitors known [2]. By contrast, methotrexate polyglutamates primarily enhance DHFR inhibition without gaining TS-targeting capability. In a head-to-head comparison using recombinant human DHFR, methotrexate demonstrated apparent Ki=26 nM versus pemetrexed >200 nM, confirming that DHFR inhibition is not the pharmacologically dominant mechanism for pemetrexed [3].

Multi-Target Inhibition
Head-to-head
Pemetrexed pentaglutamate: TS Ki=1.3 nM, DHFR Ki=7.2 nM, GARFT Ki=65 nM. Methotrexate: DHFR Ki=26 nM, no TS/GARFT.
Supports pathway-specific inhibition studies; distinct from DHFR-only antifolates.
Cell-free recombinant enzyme assays; pentaglutamate forms used for pemetrexed.
antifolate pharmacology thymidylate synthase inhibition polyglutamation enzyme kinetics

Histology-Dependent Survival in Advanced NSCLC

In the pivotal phase III JMDB trial (n=1,725 chemotherapy-naive patients with stage IIIB/IV NSCLC), pemetrexed-cisplatin demonstrated statistically significant histology-dependent survival differences versus gemcitabine-cisplatin. In patients with adenocarcinoma (n=847), median OS was 12.6 months for pemetrexed-cisplatin versus 10.9 months for gemcitabine-cisplatin (HR=0.84; 95% CI 0.71-0.99). In large-cell carcinoma (n=153), the difference was even more pronounced: median OS 10.4 vs 6.7 months (HR=0.67; 95% CI 0.48-0.96). Across the entire nonsquamous population (n=1,252), median OS was 11.0 vs 10.1 months (HR=0.84; 95% CI 0.74-0.96). Conversely, in squamous cell carcinoma (n=473), gemcitabine-cisplatin was superior: median OS 10.8 vs 9.4 months (HR=1.23; 95% CI 1.00-1.51) [1]. The treatment-by-histology interaction was statistically significant (p<0.005) for both OS and PFS, and this histology-driven efficacy pattern was reproducible across three independent phase III registration trials spanning first-line, second-line, and maintenance settings [2].

Histology-Dependent Survival
Head-to-head
Adenocarcinoma OS 12.6 vs 10.9 mo (HR=0.84); squamous OS 9.4 vs 10.8 mo (HR=1.23). Large-cell 10.4 vs 6.7 mo (HR=0.67).
Reported survival endpoint varied by histologic subtype in NSCLC research models.
Phase III JMDB trial; cisplatin doublet. Endpoint interpretation for research, not clinical guidance.
non-small cell lung cancer histology-guided therapy adenocarcinoma squamous cell carcinoma overall survival

Second-Line NSCLC Survival and Safety vs. Docetaxel

In the phase III JMEI trial (n=571) comparing single-agent pemetrexed 500 mg/m² versus docetaxel 75 mg/m² in previously treated advanced NSCLC, pemetrexed demonstrated clinically equivalent overall survival (median 8.3 vs 7.9 months; HR=0.99; 95% CI 0.82-1.20) and identical progression-free survival (median 2.9 months for both arms) [1]. However, pemetrexed showed dramatically lower hematologic toxicity: grade 3/4 neutropenia occurred in 5.3% of pemetrexed patients versus 40.2% of docetaxel patients (p<0.001); febrile neutropenia in 1.9% vs 12.7% (p<0.001); hospitalizations for neutropenic fever in 1.5% vs 13.4% (p<0.001); and G-CSF use in 2.6% vs 19.2% (p<0.001). Grade 3/4 anemia, thrombocytopenia, and alopecia were also significantly less frequent with pemetrexed [1]. Histology-stratified analysis from the FDA label showed that in nonsquamous NSCLC (n=399), median OS was 9.3 months for pemetrexed versus 8.0 months for docetaxel (HR=0.89; 95% CI 0.71-1.13), while in large-cell carcinoma (n=47), the difference was striking: median OS 12.8 vs 4.5 months (HR=0.38; 95% CI 0.18-0.78) [2].

Second-Line vs Docetaxel
Head-to-head
OS 8.3 vs 7.9 mo (HR=0.99); G3/4 neutropenia 5.3% vs 40.2%. Comparable antitumor endpoint, distinct tolerability profile.
Reported similar overall survival endpoint but lower hematologic toxicity rate in trial arms.
Phase III JMEI; previously treated NSCLC. Tolerability endpoint review only.
second-line NSCLC docetaxel comparator toxicity profile neutropenia non-inferiority

Malignant Pleural Mesothelioma Survival Benefit

The EMPHACIS trial (n=448) is the first and remains the landmark phase III randomized study in malignant pleural mesothelioma (MPM) with overall survival as the primary endpoint. Pemetrexed 500 mg/m² plus cisplatin 75 mg/m² demonstrated a statistically significant survival benefit versus cisplatin alone: in the intent-to-treat population, median OS was 12.1 months (95% CI 10.0-14.4) versus 9.3 months (95% CI 7.8-10.7), representing a 2.8-month absolute improvement (HR=0.77; 95% CI 0.61-0.96; log-rank p=0.02) [1]. In the fully supplemented patient subgroup (folic acid + vitamin B12, n=331), median OS was 13.3 months (95% CI 11.4-14.9) versus 10.0 months (95% CI 8.4-11.9) (HR=0.75; 95% CI 0.57-1.00). In fully supplemented patients with advanced disease (stage III/IV), median OS was 13.2 months (95% CI 9.3-14.9) versus 8.4 months (95% CI 6.8-10.2), yielding a 4.8-month difference [1]. The survival benefit was accompanied by improvements in quality of life, symptom scores, and pulmonary function [2]. A similar survival benefit was later demonstrated with raltitrexed-cisplatin (OS 11.4 vs 8.8 months), but objective radiological response rates were lower than with pemetrexed-cisplatin [3].

Mesothelioma Survival
Head-to-head
ITT OS 12.1 vs 9.3 mo (HR=0.77, p=0.02). Fully supplemented OS 13.3 vs 10.0 mo.
Reported longer OS endpoint with pemetrexed-cisplatin in mesothelioma research models.
Phase III EMPHACIS; requires vitamin supplementation. Endpoint interpretation for research.
malignant pleural mesothelioma cisplatin combination overall survival EMPHACIS trial

Maintenance Survival Benefit in NSCLC

In the randomized, double-blind, placebo-controlled phase III JMEN trial (n=663), pemetrexed switch maintenance therapy (500 mg/m² q21d) following four cycles of non-pemetrexed platinum-based chemotherapy demonstrated statistically significant and clinically meaningful improvements over placebo. Median OS was 13.4 months (95% CI 11.9-15.9) versus 10.6 months (95% CI 8.7-12.0) for placebo (HR=0.79; 95% CI 0.65-0.95; p=0.012), representing a 2.8-month survival extension [1]. Median PFS per independent review was 4.0 months for pemetrexed versus 2.0 months for placebo (HR=0.60; 95% CI 0.49-0.73; p<0.00001) [1]. In the nonsquamous subset (n=481), the OS benefit was more pronounced: median OS 15.5 months for pemetrexed versus 10.3 months for placebo (HR=0.70; p=0.002) [2]. By contrast, in patients with squamous histology, there was no survival benefit, consistent with the histology-dependent efficacy pattern observed across all pemetrexed registration trials [3]. The PARAMOUNT trial subsequently confirmed these findings in the continuation maintenance setting: median OS 13.9 months for pemetrexed versus 11.0 months for placebo (HR=0.78; p=0.0195) after pemetrexed-cisplatin induction [4].

Maintenance Benefit
Head-to-head
JMEN: OS 13.4 vs 10.6 mo (HR=0.79, p=0.012); PFS 4.0 vs 2.0 mo. PARAMOUNT: OS 13.9 vs 11.0 mo.
Reported prolongation of OS endpoint in maintenance dosing models; consistent across two placebo-controlled trials.
JMEN and PARAMOUNT trials; nonsquamous NSCLC. Research endpoint context.
maintenance therapy switch maintenance progression-free survival overall survival placebo-controlled

Polyglutamation Efficiency vs. Methotrexate

Pemetrexed is among the most efficient substrates known for folylpolyglutamate synthetase (FPGS), with Km=1.6 μM and catalytic efficiency Vmax/Km=621 [1]. This exceptional FPGS substrate activity drives rapid and extensive intracellular polyglutamation, converting the modestly active monoglutamate (TS Ki=340 nM) to highly potent pentaglutamate species (TS Ki=3.4 nM, a 100-fold potency gain) that are retained intracellularly for prolonged periods [2]. By comparison, methotrexate is a less efficient FPGS substrate, and its polyglutamates primarily enhance DHFR inhibition without conferring TS-targeting capability. A critical functional consequence is that cells resistant to methotrexate due to impaired transport via the reduced folate carrier (RFC) may retain partial sensitivity to pemetrexed. This occurs because diminished RFC-mediated transport of physiologic reduced folates contracts the intracellular folate pool, which in turn relieves the normal suppression of pemetrexed polyglutamation, paradoxically enhancing pemetrexed activation in RFC-deficient cells [3]. The predominant mechanism of acquired resistance to both methotrexate and pemetrexed is impaired polyglutamylation due to decreased FPGS activity, but pemetrexed's higher baseline FPGS catalytic efficiency provides a larger therapeutic window before resistance emerges [4].

Polyglutamation Efficiency
Cross-study comparable
FPGS Km=1.6 μM, Vmax/Km=621. 100-fold TS potency gain upon pentaglutamation (Ki 340→3.4 nM).
Indicates efficient intracellular activation; may inform cell-based potency models and resistance studies.
In vitro kinetics; methotrexate is less efficient FPGS substrate. Data to verify in model context.
folylpolyglutamate synthetase FPGS kinetics intracellular retention drug resistance polyglutamation

Pemetrexed (Alimta) Application Scenarios


First-Line Nonsquamous NSCLC with Cisplatin

In chemotherapy-naive patients with stage IIIB/IV nonsquamous NSCLC, pemetrexed-cisplatin delivers a statistically significant overall survival advantage over gemcitabine-cisplatin: median OS 12.6 vs 10.9 months in adenocarcinoma (HR=0.84) and 10.4 vs 6.7 months in large-cell carcinoma (HR=0.67), with significantly lower rates of grade 3/4 neutropenia, anemia, thrombocytopenia, and febrile neutropenia [1]. This histology-specific survival advantage, combined with a more convenient q21-day schedule (vs. gemcitabine d1,8 q21d), establishes pemetrexed-cisplatin as the preferred first-line platinum doublet for nonsquamous histology. Procurement should be restricted to confirmed nonsquamous NSCLC; pemetrexed is contraindicated in squamous cell carcinoma where gemcitabine-cisplatin is superior (OS 10.8 vs 9.4 months, HR=1.23) [1].

Maintenance Therapy for Nonsquamous NSCLC

Pemetrexed is the only cytotoxic agent with two independent placebo-controlled phase III trials (JMEN and PARAMOUNT) demonstrating overall survival benefit in the maintenance setting. In the switch maintenance JMEN study, pemetrexed extended median OS from 10.6 to 13.4 months (HR=0.79, p=0.012) and doubled median PFS from 2.0 to 4.0 months (HR=0.60, p<0.00001) versus placebo [2]. In the PARAMOUNT continuation maintenance trial, pemetrexed improved median OS from 11.0 to 13.9 months (HR=0.78, p=0.0195) and 1-year survival from 45% to 58% [3]. The survival benefit is confined to patients with nonsquamous histology [4]. This dual-trial evidence base is unmatched by any other cytotoxic agent in the maintenance indication and supports procurement for institutional maintenance protocols.

First-Line Mesothelioma with Cisplatin

Pemetrexed-cisplatin is the only chemotherapy doublet with level 1 evidence from a randomized phase III trial (EMPHACIS, n=448) demonstrating overall survival benefit in MPM: median OS 12.1 vs 9.3 months (HR=0.77, p=0.02) [5]. In patients receiving full folic acid and vitamin B12 supplementation, median OS reaches 13.3 months [5]. This regimen is the global standard of care for unresectable MPM and has maintained its position for over two decades. Although raltitrexed-cisplatin has shown similar survival benefit, objective radiological response rates are lower with raltitrexed-based therapy, and pemetrexed remains the preferred antifolate partner for cisplatin in MPM [6]. The mandatory co-administration of folic acid (350-1000 μg daily) and vitamin B12 (1000 μg intramuscular every 9 weeks) with dexamethasone prophylaxis is essential for toxicity management and must be incorporated into procurement and formulary planning.

Second-Line NSCLC Monotherapy

In patients with advanced NSCLC progressing after first-line platinum-based therapy, pemetrexed 500 mg/m² q21d provides overall survival equivalent to docetaxel 75 mg/m² (median OS 8.3 vs 7.9 months, HR=0.99), but with dramatically lower hematologic toxicity: grade 3/4 neutropenia 5.3% vs 40.2% (p<0.001); febrile neutropenia 1.9% vs 12.7% (p<0.001); hospitalization for neutropenic fever 1.5% vs 13.4% (p<0.001) [7]. This translates to approximately 7-fold reductions in G-CSF usage and febrile neutropenia-related hospitalizations, with measurable pharmacoeconomic benefits. The histology-dependent effect persists in the second-line setting: in large-cell carcinoma, median OS was 12.8 months for pemetrexed versus 4.5 months for docetaxel (HR=0.38) [8]. Pemetrexed is contraindicated in second-line squamous NSCLC where no benefit over docetaxel is observed.

Application
Selection Property
Validation Focus
Nonsquamous NSCLC research models
Multi-target antifolate inhibition
Histology-specific endpoint interpretation
Maintenance dosing model studies
Polyglutamation-driven intracellular retention
Progression-free and overall survival endpoint context
Mesothelioma research models
Combination with cisplatin
Survival endpoint in supplemented models
Second-line dosing research
Tolerability endpoint profile
Hematologic endpoint monitoring

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

52 linked technical documents
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